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Compound of Interest

Compound Name: HLM006474

Cat. No.: B15608316 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

HLM006474 is a small molecule pan-inhibitor of the E2F transcription factor family, identified

through a computer-based virtual screen targeting the crystal structure of the E2F4/DP2

heterodimer bound to DNA.[1][2] The E2F/Rb pathway is a critical regulator of the mammalian

cell cycle, and its frequent disruption in various cancers makes it a compelling target for

therapeutic intervention.[1][3][4] HLM006474 represents a promising agent in this class,

demonstrating efficacy in reducing cell proliferation and inducing apoptosis in several cancer

models.[3][4] This document provides a comprehensive technical overview of the initial efficacy

studies of HLM006474, detailing its mechanism of action, quantitative in vitro data, and the

experimental protocols used for its evaluation.

Core Mechanism of Action
HLM006474 primarily functions by disrupting the normal activity of the E2F transcription

factors, with a pronounced effect on E2F4.[1] Treatment with HLM006474 leads to a cascade

of cellular events, beginning with the inhibition of E2F4's ability to bind to DNA.[1][2] This initial

action is followed by an unexpected but significant downregulation of the total E2F4 protein

levels, particularly after prolonged exposure.[1][2] The compound also affects the expression of

known E2F target genes.[1] This dual mechanism—inhibiting DNA binding and reducing protein

levels—results in decreased cell proliferation and the induction of apoptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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